NCT-504

• Molecular Formula: C15H12N6O2S3
• Molecular Weight: 404.5 g/mol
• InChI: InChI=1S/C15H12N6O2S3/c1-21-15(18-19-20-21)25-14-12-11(7-24-13(12)16-8-17-14)9-4-3-5-10(6-9)26(2,22)23/h3-8H,1-2H3
• InChIKey: IIEFAIOSYLQBJX-UHFFFAOYSA-N

NCT-504: Selective PIP4Kγ Inhibitor Profile

NCT-504 (CAS 1222765-97-0) is a small-molecule allosteric inhibitor that selectively targets phosphatidylinositol-5-phosphate 4-kinase gamma (PIP4Kγ), also known as PI5P4Kγ. It was developed as a chemical probe to investigate the role of PIP4Kγ in cellular lipid signaling and autophagy pathways, particularly in the context of Huntington's disease [1]. The compound exhibits an IC50 of 15.8 μM against PIP4Kγ in enzymatic assays and has been shown to modulate phosphoinositide levels, enhance autophagy, and reduce mutant huntingtin protein (mHtt) aggregates in cellular and Drosophila models of Huntington's disease [1].

Selective PIP4Kγ inhibition probe

Autophagy modulation pathway studies

Mutant huntingtin clearance research models

• [1] Al-Ramahi I, Giridharan SSP, Chen YC, et al. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein. eLife. 2017;6:e29123. doi:10.7554/eLife.29123 View Source

NCT-504 Selectivity vs. Alternative PIP4K Inhibitors

The PIP4K family comprises three isoforms (α, β, γ) with distinct tissue distributions and cellular functions. Generic substitution with other PIP4K inhibitors is not feasible because NCT-504 is the only commercially available selective allosteric inhibitor of PIP4Kγ [1]. In contrast, BAY-091 potently inhibits PIP4K2A (IC50 ~1-16 nM) via an ATP-competitive mechanism , while TMX-4153 acts as a bivalent degrader of PIP4K2C (KD 42 nM) [2]. NCT-504's unique isoform selectivity profile (IC50 >50 μM for PIP4Kα/β) [1] and allosteric binding mode make it indispensable for experiments requiring specific modulation of PIP4Kγ without confounding off-target effects on other PIP4K isoforms or non-specific ATP-competitive kinase inhibition.

Property

NCT-504

Pan / α/β Inhibitors

Isoform scope

PIP4Kγ-selective

α/β or pan-PIP4K

Lipid product profile

γ-dependent PI shift

α/β-dependent signaling

Autophagy phenotype

Flux enhancement (autolysosome-biased)

Initiation or mixed effects

• [1] Al-Ramahi I, Giridharan SSP, Chen YC, et al. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein. eLife. 2017;6:e29123. doi:10.7554/eLife.29123 View Source
• [2] GlpBio. TMX-4153 - Bivalent PIP4K2C Degrader - Technical Datasheet. View Source

NCT-504 vs. PIP4K Inhibitors: Quantitative Comparison

Isoform Selectivity: PIP4Kγ vs. PIP4Kα/β

NCT-504 inhibits full-length PIP4Kγ with an IC50 of 15.8 μM in a reconstituted phosphorylation assay using PI5P substrate. In contrast, the compound exhibits minimal activity against PIP4Kα and PIP4Kβ, with IC50 values >50 μM at a concentration of 50 μM [1]. This translates to a selectivity index of >3.2-fold for PIP4Kγ over the other two isoforms under these assay conditions. This isoform selectivity profile is distinct from other PIP4K inhibitors such as BAY-091 (selective for PIP4K2A with IC50 in the low nanomolar range) and TMX-4153 (a PIP4K2C degrader with KD 42 nM) [2].

Isoform Selectivity

Head-to-head

IC50 = 15.8 μM (γ), >50 μM (α/β)

γ-selective probe supports isoform-specific pathway interpretation

NCT-504 >3-fold selective for γ; CC260 prefers α/β

Evidence Dimension	Isoform selectivity
Target Compound Data	IC50 15.8 μM for PIP4Kγ
Comparator Or Baseline	IC50 >50 μM for PIP4Kα and PIP4Kβ
Quantified Difference	>3.2-fold selectivity for PIP4Kγ
Conditions	Reconstituted enzyme assay with PI5P substrate; full-length PIP4K isoforms

Why This Matters

This selectivity ensures that observed cellular phenotypes are attributable specifically to PIP4Kγ inhibition, reducing confounding effects from off-target modulation of other PIP4K isoforms.

• [1] Al-Ramahi I, Giridharan SSP, Chen YC, et al. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein. eLife. 2017;6:e29123. doi:10.7554/eLife.29123 View Source
• [2] GlpBio. TMX-4153 - Bivalent PIP4K2C Degrader - Technical Datasheet. View Source

Allosteric Binding and ATP Independence

NCT-504 does not impair the intrinsic ATP-hydrolytic activity of PIP4Kγ in the absence of the PI5P substrate [1]. This finding confirms that NCT-504 binds to an allosteric site on the kinase, rather than competing with ATP at the catalytic site. In contrast, BAY-091 is an ATP-competitive inhibitor of PIP4K2A . The allosteric mechanism of NCT-504 may contribute to its high kinase selectivity profile and could potentially reduce off-target effects associated with ATP-competitive inhibition across the kinome [1].

Binding Mechanism

Class-level

Non-ATP-competitive, PI5P-dependent allostery

Allosteric mechanism may reduce off-kinase engagement

Substrate-dependent IC50 shift (500 to 15.8 μM)

Evidence Dimension	Mechanism of inhibition
Target Compound Data	No inhibition of intrinsic ATP-hydrolytic activity in the absence of PI5P substrate
Comparator Or Baseline	ATP-competitive inhibitors (e.g., BAY-091)
Quantified Difference	Qualitative difference in binding mode (allosteric vs. orthosteric)
Conditions	Isolated enzyme assay measuring ATP hydrolysis

Why This Matters

Allosteric inhibitors often exhibit greater selectivity and a reduced propensity for off-target kinase inhibition compared to ATP-competitive inhibitors, making NCT-504 a valuable tool for probing PIP4Kγ-specific functions in complex cellular environments.

• [1] Al-Ramahi I, Giridharan SSP, Chen YC, et al. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein. eLife. 2017;6:e29123. doi:10.7554/eLife.29123 View Source

Autophagy Flux Induction

Treatment of HEK293T cells expressing GFP-HTT(exon1)-Q74 with 2 μM NCT-504 for 48 hours resulted in a significant reduction in the percentage of cells containing mHtt aggregates compared to DMSO vehicle control (p<0.005) [1]. This pharmacological effect phenocopies the reduction in mHtt aggregates observed upon shRNA-mediated knockdown of PIP4K2C (PIP4Kγ) [1]. In primary cortical mouse neurons, NCT-504 reduced Htt(exon1)-Q72 protein levels as measured by western blot analysis [1]. The compound also increased autophagic cargo turnover and autophagosome formation at concentrations of 5-10 μM [1].

Autophagy Flux

Head-to-head

Enhanced Dendra2-LC3 turnover at 0.5–1 μM

Supports autolysosome-biased flux induction

Primary neurons, 72 h; compared to mTORC1 inhibitor class

Evidence Dimension	Reduction in mHtt aggregates
Target Compound Data	Significant reduction in aggregate-positive cells (p<0.005)
Comparator Or Baseline	DMSO vehicle control; shRNA-mediated PIP4Kγ knockdown
Quantified Difference	Statistically significant reduction relative to vehicle
Conditions	HEK293T cells transfected with GFP-HTT(exon1)-Q74; 2 μM NCT-504 for 48 hr

Why This Matters

This data establishes the functional equivalence of pharmacological PIP4Kγ inhibition to genetic knockdown in a disease-relevant cellular readout, validating the target engagement and therapeutic potential of NCT-504 in Huntington's disease models.

• [1] Al-Ramahi I, Giridharan SSP, Chen YC, et al. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein. eLife. 2017;6:e29123. doi:10.7554/eLife.29123 View Source

Mutant Huntingtin Clearance

In DAOY cells expressing Tau-GFP, treatment with 20 μM NCT-504 for 12 hours led to a statistically significant reduction in Tau-GFP protein levels compared to DMSO vehicle control, as quantified by western blot and immunofluorescence [1]. This effect was dependent on the ESCRT pathway and occurred independently of canonical autophagy (Atg7 depletion did not block NCT-504-mediated Tau degradation) [1]. The ability of NCT-504 to reduce Tau levels expands its potential utility beyond Huntington's disease to other neurodegenerative conditions characterized by tau aggregation, such as Alzheimer's disease and frontotemporal dementia.

mHtt Clearance

Head-to-head

Reduced aggregate-positive cells vs. DMSO

Supports PIP4Kγ-dependent mHtt clearance model

2 μM, HEK293T and striatal neurons; autophagy-dependent

Evidence Dimension	Tau protein reduction
Target Compound Data	Significant reduction in Tau-GFP levels (p<0.05)
Comparator Or Baseline	DMSO vehicle control
Quantified Difference	Statistically significant decrease in Tau protein abundance
Conditions	DAOY Tau-GFP cells; 20 μM NCT-504 for 12 hr

Why This Matters

This finding broadens the research applications of NCT-504 to include studies on tau-mediated neurodegeneration and protein degradation pathways, increasing its value as a multi-purpose chemical probe.

• [1] NCT-504 reduces the abundance of full length mHTT and Tau. Figure 1. NIHMS1884781. 2023. View Source

NCT-504 Applications: Target Validation & Mechanistic Studies

PIP4Kγ Isoform-Specific Autophagy Dissection

NCT-504's selective inhibition of PIP4Kγ (IC50 15.8 μM) and its >3.2-fold selectivity over PIP4Kα/β [1] make it the compound of choice for dissecting PIP4Kγ-specific roles in mHtt proteostasis and autophagy. Researchers studying mutant huntingtin aggregation, autophagy flux, or phosphoinositide dynamics in HD models should prioritize NCT-504 to avoid confounding results from off-target PIP4K isoform inhibition.

Mutant Huntingtin Clearance Assays

For projects aimed at understanding the differential cellular consequences of allosteric versus orthosteric kinase modulation, NCT-504 provides a validated allosteric tool compound. Its lack of intrinsic ATP-hydrolytic inhibition [1] contrasts sharply with ATP-competitive PIP4K inhibitors like BAY-091 , enabling side-by-side mechanistic comparisons.

Lipid Profiling for Mechanism of Action

Given its demonstrated ability to reduce Tau protein levels via an ESCRT-dependent, autophagy-independent pathway [2], NCT-504 is suitable for studies on Alzheimer's disease, frontotemporal dementia, and other tauopathies. It also serves as a valuable tool for probing non-canonical protein degradation mechanisms involving the endolysosomal system.

Neuronal Autophagy Flux Measurement

NCT-504 replicates the phenotypic effects of PIP4Kγ shRNA knockdown on mHtt aggregate reduction and phosphoinositide profiles [1]. This makes it an essential reagent for orthogonal validation of genetic perturbation studies, confirming that observed phenotypes are due to loss of PIP4Kγ function rather than off-target genetic effects.

Application

Selection Property

Validation Focus

PIP4Kγ-specific autophagy dissection

PIP4Kγ-selective inhibition

Confirm autolysosome-biased flux

Mutant huntingtin clearance assays

mHtt aggregate reduction in cell models

Verify autophagy-dependent clearance

Lipid profiling for mechanism of action

Reported PI(3,5)P2/PI3P/PI5P elevation

Confirm target engagement via lipid shift

Neuronal autophagy flux measurement

Neuronal autophagy induction profile

Quantify LC3 reporter turnover

• [1] Al-Ramahi I, Giridharan SSP, Chen YC, et al. Inhibition of PIP4Kγ ameliorates the pathological effects of mutant huntingtin protein. eLife. 2017;6:e29123. doi:10.7554/eLife.29123 View Source
• [2] NCT-504 reduces the abundance of full length mHTT and Tau. Figure 1. NIHMS1884781. 2023. View Source